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Compound of Interest

Compound Name: Triheneicosanoin

Cat. No.: B1351006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Triheneicosanoin (CAS No. 26536-14-1), a triglyceride composed of glycerol and three units

of heneicosanoic acid.[1][2][3] This document is intended for researchers, scientists, and

professionals in drug development who require detailed information on the physicochemical

characteristics of this long-chain triglyceride for formulation, analytical, and research purposes.

Core Physical and Chemical Data
Triheneicosanoin, with the molecular formula C66H128O6, is a saturated triglyceride

characterized by its high molecular weight and hydrophobic nature.[4][5][6] Its structure

consists of a glycerol backbone esterified with three 21-carbon saturated fatty acid chains. This

composition results in a crystalline solid at room temperature with a relatively high melting

point.[1][7]

Summary of Physical Properties
The following table summarizes the key quantitative physical and chemical data for

Triheneicosanoin. It is important to note that some of these values are predicted based on

computational models and should be confirmed by experimental analysis for critical

applications.
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Property Value Source

Molecular Weight 1017.72 g/mol [5][6][8]

Molecular Formula C66H128O6 [4][5][8]

Melting Point 75.9 °C [7]

Boiling Point (Predicted) 888.0 ± 32.0 °C [1]

Density (Predicted) 0.901 ± 0.06 g/cm³ [1]

Physical Form Crystalline solid [1][7]

Solubility DMF: 10 mg/ml [1][2]

Storage Temperature -20°C [1][4][6]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for the determination of Triheneicosanoin's physical

properties are not readily available in the public domain, the following section outlines

generalized methodologies commonly employed for the characterization of triglycerides. These

protocols can be adapted for the analysis of Triheneicosanoin.

Determination of Melting Point
The melting point of a triglyceride is a critical parameter influencing its solid-state properties

and formulation behavior.

Methodology: Differential Scanning Calorimetry (DSC)

Sample Preparation: A small, accurately weighed sample of Triheneicosanoin (typically 2-5

mg) is hermetically sealed in an aluminum pan.

Instrument Setup: A differential scanning calorimeter is calibrated using high-purity standards

(e.g., indium).
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Thermal Program: The sample is subjected to a controlled heating program, for example, a

ramp of 5-10°C/min, under an inert nitrogen atmosphere.

Data Analysis: The melting point is determined as the onset or peak of the endothermic

event on the resulting thermogram. The presence of multiple peaks may indicate

polymorphism.[9]

Determination of Solubility
Assessing the solubility of Triheneicosanoin in various solvents is crucial for developing

appropriate formulations and analytical methods.

Methodology: Isothermal Equilibrium Method

Sample Preparation: An excess amount of Triheneicosanoin is added to a known volume of

the solvent of interest (e.g., ethanol, chloroform, ethyl acetate) in a sealed vial.

Equilibration: The vials are agitated at a constant temperature (e.g., 25°C) for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Analysis: The suspension is filtered to remove undissolved solid. The concentration

of Triheneicosanoin in the clear supernatant is then quantified using a suitable analytical

technique, such as High-Performance Liquid Chromatography (HPLC) with an Evaporative

Light Scattering Detector (ELSD) or a Corona Charged Aerosol Detector (CAD).

Data Reporting: Solubility is reported in units such as mg/mL or mol/L at the specified

temperature.

General Workflow for Triglyceride Characterization
The following diagram illustrates a general workflow for the comprehensive characterization of

a triglyceride such as Triheneicosanoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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